Cas no 1803821-05-7 (2-Methoxy-5-nitroisonicotinonitrile)

• Product Name: 2-Methoxy-5-nitroisonicotinonitrile
• CAS No: 1803821-05-7
• MF: C₇H₅N₃O₃
• MW: 179.132900953293
• CID: 4904282
• Update Time: 2025-10-30

2-Methoxy-5-nitroisonicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-5-nitroisonicotinonitrile

• Inchi： 1S/C7H5N3O3/c1-13-7-2-5(3-8)6(4-9-7)10(11)12/h2,4H,1H3
• InChI Key： PQSVEAWYSFVCCK-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C#N)C(=CN=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 241
• XLogP3: 0.7
• Topological Polar Surface Area: 91.7

Additional information on 2-Methoxy-5-nitroisonicotinonitrile

Recent Advances in the Study of 2-Methoxy-5-nitroisonicotinonitrile (CAS: 1803821-05-7) and Its Applications in Chemical Biology and Medicine

The compound 2-Methoxy-5-nitroisonicotinonitrile (CAS: 1803821-05-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the role of 2-Methoxy-5-nitroisonicotinonitrile as a versatile intermediate in the synthesis of novel heterocyclic compounds. Its nitrile and nitro functional groups make it a valuable building block for the development of pharmacologically active molecules. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the synthesis of kinase inhibitors, particularly those targeting cancer-related pathways.

In terms of biological activity, preliminary in vitro assays have shown that derivatives of 2-Methoxy-5-nitroisonicotinonitrile exhibit promising inhibitory effects against specific enzymes involved in inflammatory responses. Researchers at the University of Cambridge reported that certain analogs of this compound displayed IC50 values in the low micromolar range against COX-2, suggesting potential applications in anti-inflammatory drug development.

The mechanism of action of 2-Methoxy-5-nitroisonicotinonitrile derivatives appears to involve multiple pathways. Molecular docking studies have revealed that these compounds can interact with the ATP-binding sites of various protein kinases, while additional research suggests they may modulate reactive oxygen species (ROS) production in cellular systems. This dual mechanism makes them particularly interesting for multifactorial diseases such as cancer and neurodegenerative disorders.

From a medicinal chemistry perspective, the structural features of 2-Methoxy-5-nitroisonicotinonitrile offer several advantages for drug design. The methoxy group enhances membrane permeability, while the nitro group provides opportunities for further chemical modifications. Recent patent applications (WO2023051234) have described novel synthetic routes to this compound and its derivatives, emphasizing improved yields and purity for pharmaceutical applications.

Despite these promising developments, challenges remain in the clinical translation of 2-Methoxy-5-nitroisonicotinonitrile-based therapeutics. Current research is focusing on optimizing the pharmacokinetic properties of these compounds, particularly their metabolic stability and oral bioavailability. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these limitations and advance the most promising candidates into preclinical development.

In conclusion, 2-Methoxy-5-nitroisonicotinonitrile (CAS: 1803821-05-7) represents an important scaffold in contemporary medicinal chemistry research. Its diverse biological activities and synthetic versatility position it as a valuable tool for drug discovery, particularly in the areas of oncology and inflammation. Future studies will likely focus on structure-activity relationship optimization and the identification of specific molecular targets for therapeutic intervention.